Cas no 801162-60-7 (Benzoic acid,2-[[(dimethylamino)carbonyl]amino]-4-methyl-)

Benzoic acid,2-[[(dimethylamino)carbonyl]amino]-4-methyl- structure
801162-60-7 structure
Product Name:Benzoic acid,2-[[(dimethylamino)carbonyl]amino]-4-methyl-
CAS No:801162-60-7
MF:C11H14N2O3
MW:222.240462779999
CID:712804
PubChem ID:45097757
Update Time:2025-04-19

Benzoic acid,2-[[(dimethylamino)carbonyl]amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[(dimethylamino)carbonyl]amino]-4-methyl-
    • p-Toluicacid, 2-(3,3-dimethylureido)- (8CI)
    • p-toluic acid, 2-(3,3-dimethylureido)-
    • p-Toluic acid,2-(3,3-dimethylureido)-(8ci)
    • 801162-60-7
    • Inchi: 1S/C11H14N2O3/c1-7-4-5-8(10(14)15)9(6-7)12-11(16)13(2)3/h4-6H,1-3H3,(H,12,16)(H,14,15)
    • InChI Key: WLESFLMJHKKDAY-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NC1C=C(C)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 222.1
  • Monoisotopic Mass: 222.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2
  • XLogP3: 1.6

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